Cas no 97986-08-8 (N,6-Dimethylpyridin-2-amine)

• Product Name: N,6-Dimethylpyridin-2-amine
• CAS No: 97986-08-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD10697830
• CID: 1123515
• PubChem ID: 3839092
• Update Time: 2025-09-27

N,6-Dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,6-dimethyl-2-Pyridinamin
• 2-(N-methylamino)-6-methylpyridine
• N,6-dimethylpyridin-2-amine
• N,6-dimethyl-2-pyridinamine
• 6-methyl-2-methylaminopyridine
• 2-(Methylamino)-6-methylpyridine
• PFVYSURSVXECJA-UHFFFAOYSA-N
• Methyl(6-methylpyridin-2-yl)amine
• NE25499
• methyl-(6-methyl-pyridin-2-yl)-amine
• AM87505
• AB60602
• 6-METHYL-PYRIDIN-2-YL-METHYLAMINE
• A835399
• Z1269702309
• EN300-79666
• N10112
• AKOS010098286
• 97986-08-8
• SY187746
• CS-0152813
• MFCD10697830
• BS-18061
• N,6-Dimethyl-2-aminopyridine
• Z600403388
• SCHEMBL306134
• DB-301992
• pyridine, 2-methyl-6-methylamino-
• N,6-Dimethylpyridin-2-amine

• MDL： MFCD10697830
• Inchi： 1S/C7H10N2/c1-6-4-3-5-7(8-2)9-6/h3-5H,1-2H3,(H,8,9)
• InChI Key： PFVYSURSVXECJA-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 122.084
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N,6-Dimethylpyridin-2-amine

Comprehensive Overview of N,6-Dimethylpyridin-2-amine (CAS No. 97986-08-8): Properties, Applications, and Industry Insights

N,6-Dimethylpyridin-2-amine (CAS No. 97986-08-8) is a specialized organic compound belonging to the pyridine derivatives family. This structurally unique molecule features a dimethylamine substitution at the 2-position of the pyridine ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. With growing interest in heterocyclic compounds for drug discovery, this chemical has gained attention for its potential as a building block in medicinal chemistry.

The compound's molecular formula C7H10N2 and molar mass of 122.17 g/mol contribute to its versatile reactivity profile. Researchers particularly value its electron-donating properties, which enhance its utility in catalysis and ligand design. Recent studies in green chemistry have explored its role in sustainable synthesis methods, aligning with current industry trends toward environmentally friendly production processes.

In pharmaceutical applications, N,6-Dimethylpyridin-2-amine serves as a precursor for various bioactive molecules. Its structural motif appears in compounds targeting neurological disorders and metabolic diseases, addressing some of today's most pressing healthcare challenges. The compound's stability and solubility characteristics make it particularly suitable for drug formulation development.

The material science sector has identified potential uses for this compound in organic electronics and functional materials. Its conjugated system and nitrogen-containing heterocycle contribute to interesting electronic properties, relevant for developing next-generation optoelectronic devices. This aligns with the increasing demand for advanced materials in renewable energy technologies.

Quality control of N,6-Dimethylpyridin-2-amine typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with commercial grades typically exceeding 98% purity. Storage recommendations generally suggest protection from moisture and light at controlled temperatures to maintain stability.

From a regulatory perspective, proper handling procedures should be followed, though the compound doesn't fall under stringent control categories. Safety data sheets recommend standard laboratory precautions including PPE and adequate ventilation. The compound's environmental impact profile has been studied in relation to green chemistry principles, with research ongoing into its biodegradation pathways.

The global market for pyridine derivatives like N,6-Dimethylpyridin-2-amine continues to expand, driven by pharmaceutical innovation and materials science advancements. Current research focuses on developing more efficient synthetic routes to improve atom economy and reduce waste generation. These developments respond to the chemical industry's growing emphasis on sustainable practices and circular economy models.

Analytical challenges associated with this compound include its separation from similar structural analogs and accurate quantification in complex matrices. Advanced chromatographic methods have been developed to address these needs, particularly for applications in quality control laboratories. The compound's UV absorbance characteristics facilitate detection in various analytical systems.

Future research directions for N,6-Dimethylpyridin-2-amine may explore its potential in catalysis, particularly in asymmetric synthesis applications. The compound's nitrogen lone pair offers coordination possibilities that could be exploited in transition metal complexes. Such developments would align with current interests in atom-efficient catalysis and selective transformations.

In conclusion, N,6-Dimethylpyridin-2-amine (CAS No. 97986-08-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to attract research attention, particularly in fields addressing contemporary challenges in healthcare and sustainable technology. As synthetic methodologies advance, this compound's role in value-added chemical production is expected to grow significantly.